Cas no 2228417-77-2 (2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol)

• Product Name: 2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol
• CAS No: 2228417-77-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6276725
• PubChem ID: 165980886
• Update Time: 2025-05-19

2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol
• EN300-1746692
• 2228417-77-2

• Inchi： 1S/C11H13N3O/c12-14-13-11(7-15)10-5-4-8-2-1-3-9(8)6-10/h4-6,11,15H,1-3,7H2
• InChI Key： PDKJUOUUSKJMBI-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC2CCCC=2C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol

Comprehensive Overview of 2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol (CAS No. 2228417-77-2)

2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol (CAS No. 2228417-77-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structure combining an azido group with an indenyl moiety, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C₁₁H₁₃N₃O, and it is widely utilized in the development of novel bioactive molecules.

The compound's structural features, particularly the presence of the azido functional group, enable it to participate in click chemistry reactions, a topic of high interest in modern drug discovery. Researchers frequently explore 2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol for its potential in creating bioconjugates and small-molecule probes. This aligns with current trends in targeted therapy and precision medicine, where molecular specificity is crucial.

In addition to its pharmaceutical applications, 2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol is also studied in material science. Its ability to form stable linkages via azide-alkyne cycloaddition makes it useful in polymer chemistry and surface modification. This has implications for developing advanced biocompatible materials, a hot topic in nanotechnology and biomedical engineering.

The synthesis of 2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol typically involves multi-step organic reactions, including reduction and azidation processes. Researchers often optimize these methods to improve yield and purity, addressing common challenges in organic synthesis. Recent publications highlight innovative approaches to producing this compound with higher efficiency, reflecting the growing demand for high-purity intermediates in drug development.

From a commercial perspective, the market for 2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol is expanding due to its role in medicinal chemistry and biotechnology. Suppliers and contract research organizations (CROs) frequently list this compound in their catalogs, catering to academic and industrial researchers. Its CAS No. 2228417-77-2 serves as a critical identifier for procurement and regulatory compliance.

Safety and handling of 2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol require standard laboratory precautions. While not classified as hazardous under typical conditions, proper storage and handling protocols are recommended to maintain stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In summary, 2-azido-2-(2,3-dihydro-1H-inden-5-yl)ethan-1-ol (CAS No. 2228417-77-2) is a versatile compound with broad applications in drug discovery, material science, and bioconjugation. Its unique chemical properties and relevance to cutting-edge research make it a valuable asset in modern chemistry. As scientific advancements continue, the demand for high-quality azido-functionalized intermediates like this compound is expected to rise.